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Compound of Interest

Compound Name: Cerec

Cat. No.: B1177376

For Immediate Implementation: A comprehensive guide to personal protective equipment
(PPE), operational procedures, and disposal plans for researchers, scientists, and drug
development professionals working with the CEREC® system.

This document provides crucial safety and logistical information for the handling of materials
associated with the CEREC® (Chairside Economical Restoration of Esthetic Ceramics)
system. Adherence to these guidelines is essential for ensuring a safe laboratory environment
and minimizing the risk of exposure to potentially hazardous materials.

Personal Protective Equipment (PPE) Requirements

The CEREC® workflow involves a variety of materials, each with specific PPE requirements.
The following table summarizes the recommended PPE for handling key components of the
system. It is imperative to consult the Safety Data Sheet (SDS) for each specific material
before use.
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Material

Hazard

Hand
Protection

EyelFace
Protection

Respiratory
Protection

Dust inhalation

Not required

Not required

Dust mask with

CEREC Stone (Calcium particulate filter if
under normal under normal )
BC sulphate dust is
_ use use
semihydrate) generated[1]
CEREC Blocs
(e.g., Feldspathic  Dust/particle ]
) ) ) Impervious Safety glasses|[2] )
ceramics, inhalation, eye ) Dust respirator[2]
gloves[?] or face shield[3]
Poly(methyl contact
methacrylate))
) ] ) Not generally
CEREC Bonding  Skin and eye Protective Safety glasses or ]
o required, ensure
Agents irritation gloves[4][5] goggles[5] o
good ventilation
Dentatec™ ] Nitrile rubber Not required
Skin and eye Eye/face
Cleaner and o gloves (= 0.7 mm ) under normal
] irritation ) protection[6]
Lubricant thickness)[6] use[6]
Inhalation of _ Not specified, but
CEREC ) Appropriate Safety glasses or o
] aerosolized ) good ventilation
Optispray ) protective gloves  goggles ) )
particles is crucial

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety. The following

procedural guidance outlines the key steps for a safe workflow.

Operational Protocol: Step-by-Step Guidance

e Preparation:

[¢]

[¢]

o

Ensure a well-ventilated workspace.

Review the Safety Data Sheet (SDS) for all materials to be used.

Don the appropriate PPE as specified in the table above.
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» Handling and Processing:

o When milling or grinding ceramic blocks, use a system with an integrated suction extractor
to minimize dust formation.[1]

o Avoid direct skin contact with uncured bonding agents and cleaning solutions.
o Handle sharp instruments with care to prevent punctures.

o Cleaning and Maintenance:
o Clean spills immediately according to the SDS recommendations.[2]

o When cleaning the milling unit with Dentatec™, wear appropriate gloves and eye
protection.

o Regularly maintain the ventilation and suction systems to ensure optimal performance.

Disposal Plan

Proper disposal of waste materials is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Material Disposal Method

) Dispose of as solid waste in accordance with
Used Ceramic Blocks and Dust ]
local regulations.

_ Dispose of as chemical waste. Do not pour
Uncured Bonding Agents .
down the drain.

) Dispose of in designated laboratory waste
Contaminated PPE (Gloves, masks, etc.) ,
containers.

. _ Triple-rinse with a suitable solvent and dispose
Empty Chemical Containers _ o o
of according to institutional guidelines.

Sharps (if applicable) Dispose of in a designated sharps container.
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Visualizing Safety Workflows

To further clarify the procedural steps, the following diagrams illustrate the logical relationships
in the handling protocol and emergency response.

CEREC® Material Handling Workflow

Preparation Handling & Processing Cleaning & Disposal

Review SDS H Ensure Ventilation H Don PPE H MilliGrind with Suction H Avoid Skin Contact H Clean Spills Immediately H Maintain Equipment H Segregate Waste H Dispose per Protocol ‘

Click to download full resolution via product page

Caption: A logical workflow for handling CEREC® materials, from preparation to disposal.
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Emergency Response for CEREC® Material Exposure

Exposure Occurs

Immediate Actions

Remove Contaminated PPE

Wash Affected Area (Skin/Eyes)

Move to Fresh Air (Inhalation)

Follow-up

——P» Consult SDS for First Aid |[<@——

i

Seek Medical Attention if Symptoms Persist

l

Report Incident

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps to take in case of accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety Protocols for Handling CEREC®
Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376#personal-protective-equipment-for-
handling-cerec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.infinidentsolutions.com/assets/uploads/service/safety-data-sheets/sds-incorispmmaguide-en-180615.pdf
https://www.dentalcity.com/MSDS/45-5100_1.pdf
https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/NMN590
https://www.dentsplysirona.com/content/dam/master/product-procedure-brand-categories/cerec/product-categories/hardware/milling-units/sds/CER-Safety-Data-Sheet-Dentatec-EN-CA.pdf
https://www.benchchem.com/product/b1177376#personal-protective-equipment-for-handling-cerec
https://www.benchchem.com/product/b1177376#personal-protective-equipment-for-handling-cerec
https://www.benchchem.com/product/b1177376#personal-protective-equipment-for-handling-cerec
https://www.benchchem.com/product/b1177376#personal-protective-equipment-for-handling-cerec
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1177376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

